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Compound of Interest

Compound Name: (R)-2-acetoxy-2-phenylacetic acid

Cat. No.: B152253 Get Quote

Essential Safety and Handling Guide for (R)-2-
Acetoxy-2-phenylacetic Acid
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides essential safety protocols, personal

protective equipment (PPE) recommendations, and operational and disposal plans for (R)-2-
acetoxy-2-phenylacetic acid (CAS No: 51019-43-3).

(R)-2-acetoxy-2-phenylacetic acid is classified as a substance that can cause skin irritation,

serious eye irritation, and respiratory tract irritation.[1][2][3] It is harmful if swallowed.[1]

Adherence to the following guidelines is critical to minimize exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended equipment for handling (R)-2-acetoxy-2-phenylacetic acid.
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Protection Type Recommended Equipment
Standards &
Specifications

Eye and Face Protection
Chemical safety goggles with

side-shields or a face shield.[1]

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or impervious clothing

should be worn.[1][4]

Select gloves based on the

specific solvent being used

and breakthrough time.

Respiratory Protection

Typically not required for small

quantities in a well-ventilated

area or a chemical fume hood.

If dusts are generated or

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[1][4]

Respirator selection should be

based on a formal risk

assessment.

Footwear

Closed-toe shoes are

mandatory in a laboratory

setting.

For significant spill risks,

chemical-resistant boots are

advised.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling (R)-2-acetoxy-2-phenylacetic acid is crucial for safety and

experimental integrity.

1. Preparation:

Conduct a pre-work risk assessment to identify specific hazards.

Ensure a safety shower and eyewash station are readily accessible and functional.[1]

Verify that all necessary materials and equipment, including the correct PPE, are available.
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2. Donning PPE:

Put on a lab coat or other protective clothing.

Wear safety goggles or a face shield.

Don the appropriate chemical-resistant gloves.

3. Chemical Handling:

Perform all manipulations of (R)-2-acetoxy-2-phenylacetic acid within a certified chemical

fume hood to minimize inhalation exposure.[3]

Use the smallest quantity of the chemical necessary for the experiment.

Keep the container tightly closed when not in use.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]

Do not eat, drink, or smoke when using this product.[1]

4. Post-Handling:

Decontaminate all equipment and work surfaces. Surfaces and equipment can be

decontaminated by scrubbing with alcohol.[1]

Remove PPE in the correct order to avoid cross-contamination (gloves first, then goggles,

then lab coat).

Wash hands thoroughly with soap and water after handling.[1][3]

Emergency Procedures
If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][3]

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1][3]
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If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1][3]

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician.[1]

Disposal Plan
All waste materials should be handled as hazardous waste and disposed of in accordance with

local, state, and federal regulations.

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

[3]

Contaminated Materials: Any materials, such as gloves, paper towels, or absorbent pads,

that come into contact with (R)-2-acetoxy-2-phenylacetic acid should be collected in a

designated, sealed hazardous waste container.

Storage
Store in a well-ventilated place and keep the container tightly closed.[1] It is recommended to

store in a cool, dry place, with some suppliers suggesting a storage temperature of 2-8°C.[5]

The product should be stored locked up.[1]
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Safe Handling Workflow for (R)-2-acetoxy-2-phenylacetic acid

1. Preparation
- Risk Assessment

- Verify Safety Equipment

2. Don PPE
- Lab Coat

- Goggles/Face Shield
- Gloves

Proceed

3. Chemical Handling
- Use Fume Hood

- Minimize Quantity
- Keep Container Closed

Proceed

4. Post-Handling
- Decontaminate

- Doff PPE
- Wash Hands

Experiment Complete

Emergency Procedures
- Eye/Skin Contact

- Inhalation/Ingestion

If Exposure Occurs

Storage
- Cool, Dry, Well-Ventilated
- Tightly Closed Container

Store Unused Chemical

Disposal
- Approved Waste Disposal Plant

- Follow Regulations

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of (R)-2-acetoxy-2-phenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b152253?utm_src=pdf-body-img
https://www.benchchem.com/product/b152253?utm_src=pdf-body
https://www.benchchem.com/product/b152253?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. file.medchemexpress.com [file.medchemexpress.com]

2. (R)-2-acetoxy-2-phenylacetic acid | C10H10O4 | CID 2733814 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. aksci.com [aksci.com]

4. benchchem.com [benchchem.com]

5. lookchem.com [lookchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling (R)-2-
acetoxy-2-phenylacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152253#personal-protective-equipment-for-handling-
r-2-acetoxy-2-phenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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